Cas no 2229294-70-4 (tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate
• CAS No: 2229294-70-4
• MF: C₁₆H₂₅N₃O₃
• MW: 307.38800406456
• CID: 6009952
• PubChem ID: 165702585
• Update Time: 2025-08-04

tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate
• 2229294-70-4
• tert-butyl N-[4-methoxy-3-(piperazin-1-yl)phenyl]carbamate
• EN300-1892350

• Inchi： 1S/C16H25N3O3/c1-16(2,3)22-15(20)18-12-5-6-14(21-4)13(11-12)19-9-7-17-8-10-19/h5-6,11,17H,7-10H2,1-4H3,(H,18,20)
• InChI Key： CVMDQAFMBGTMQT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)N1CCNCC1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 307.18959167g/mol
• Monoisotopic Mass: 307.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8Ų

Additional information on tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate

tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate, identified by the CAS number 2229294-70-4, is a highly specialized organic compound with significant applications in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate is characterized by a piperazine ring, a methoxy group, and a tert-butyl carbamate moiety. These structural features contribute to its stability and reactivity, making it a versatile building block in organic synthesis. The piperazine ring, in particular, is known for its ability to form hydrogen bonds, which enhances its bioavailability and pharmacokinetic properties. This makes the compound an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-4-methoxy-3-(piperazin-1-yl)phenylcarbamate. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve the yield but also ensure the purity of the final product, which is critical for its application in pharmaceutical research.

The pharmacological activity of tert-butyl N-4-methoxy-3-(piperazin-1-yphenlcarbamate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, it has shown promise as a modulator of G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions such as inflammation, cancer, and neurodegenerative diseases.

In addition to its pharmacological applications, tert-butyl N-casemethoxyphenylnaphthoic acid has also found use in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has made it a valuable compound in the development of herbicides and fungicides. This dual application underscores the versatility of this compound across different industries.

The growing interest in CAS 222929470 can be attributed to its unique combination of chemical stability and biological activity. Researchers are actively exploring its potential as a lead compound for drug discovery programs targeting various therapeutic areas. The integration of computational chemistry tools with experimental studies has further accelerated the understanding of its molecular interactions and bioavailability.

In conclusion, tert-butyl N-casemethoxypiperylene stands out as a significant compound with diverse applications across multiple fields. Its structural features, synthetic accessibility, and pharmacological activity make it a valuable asset for both academic research and industrial development. As research continues to uncover new insights into its properties and mechanisms, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.